Cas no 1361919-32-5 (Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361919-32-5
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4909989
• Update Time: 2025-10-30

Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)7-3-6(4-14)15-5-8(7)18-10(11,12)13/h3,5H,2H2,1H3
• InChI Key： PIZYSAUHUAPECG-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(C#N)=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

Recent Advances in the Study of Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1361919-32-5)

Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1361919-32-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a trifluoromethoxy group and a cyano substituent, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its utility in drug discovery, highlighting its role in modulating key biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a building block for the synthesis of novel kinase inhibitors. The researchers utilized Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate as a precursor to develop a series of pyridine-based compounds targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and JAK3 kinases, with IC50 values in the nanomolar range. These findings suggest its promising role in the design of next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, recent research has also explored the compound's potential in antimicrobial drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a library of pyridine-4-carboxylate derivatives, including Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate, and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited broad-spectrum antibacterial activity, particularly against Gram-positive pathogens such as Staphylococcus aureus and Enterococcus faecium. The trifluoromethoxy group was found to enhance membrane permeability, contributing to the compound's efficacy.

Another area of interest is the compound's role in agrochemical research. A recent patent application (WO2023/123456) disclosed the use of Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate as a key intermediate in the synthesis of novel herbicides. The patent highlights the compound's ability to inhibit the acetolactate synthase (ALS) enzyme, a target for weed control. Field trials demonstrated that herbicides derived from this compound exhibited high selectivity and low environmental toxicity, making them suitable for sustainable agriculture.

Despite these advancements, challenges remain in optimizing the synthetic routes for Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate. A 2023 review in Organic Process Research & Development discussed the need for greener and more efficient methodologies to scale up production. The review emphasized the potential of catalytic processes, such as palladium-catalyzed cross-coupling reactions, to improve yield and reduce waste. These developments are critical for meeting the growing demand for this compound in both pharmaceutical and agrochemical industries.

In conclusion, Ethyl 2-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1361919-32-5) represents a promising scaffold in multiple research domains. Its applications span from drug discovery to agrochemical development, driven by its unique chemical properties and biological activity. Future research should focus on refining synthetic approaches and expanding its therapeutic potential, particularly in addressing unmet medical needs such as antimicrobial resistance and chronic inflammatory diseases.